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Compound of Interest

Compound Name: Tibric acid

Cat. No.: B3050215

Essential Safety and Handling Guide for Tibric
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tibric acid (also known as Fenofibric Acid). Adherence to these protocols is essential for
ensuring personal safety and minimizing environmental impact.

Hazard Identification and Physical Properties

Tibric acid is a solid, crystalline powder that is white to almost white in color. It is harmful if
swallowed and toxic to aquatic life with long-lasting effects. Direct contact can cause skin and
eye irritation, and it may lead to an allergic skin reaction.
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Property

Value

Source

Physical State

Solid, Crystal - Powder

Color White - AlImost white
Melting Point 181°C - 187°C [1]
Acute Toxicity (Oral) LD50: 1242 mg/kg (rat)

Harmful if swallowed, Causes

skin irritation, May cause an

allergic skin reaction, Causes
Hazards

serious eye irritation, Toxic to
aquatic life with long lasting

effects.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against chemical

exposure. The following table summarizes the recommended PPE for handling Tibric acid.
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Body Part

PPE Recommendation

Standard

Eyes

Safety glasses with side-
shields or chemical safety
goggles. A face shield should
be worn in addition to goggles
where there is a high risk of
splashing.[2][3]

NIOSH (US) or EN 166 (EU)

Hands

Chemical-resistant gloves
(e.g., nitrile or butyl rubber).[2]
[3] Gloves must be inspected
before use and disposed of

properly after handling.[2]

EN 374

Body

Protective clothing to prevent
skin exposure, such as a lab

coat or overalls.[2]

Respiratory

For nuisance-level dust, a dust
mask is sufficient. If there is a
risk of overexposure or
significant dust generation, an
approved respirator (e.g., N95)
should be used.[2][3]

NIOSH/MSHA or EN 149

Experimental Protocols: Safe Handling and

Operational Plan

A systematic approach to handling Tibric acid is crucial for safety. The following workflow

outlines the key steps for a typical laboratory experiment involving this compound.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Guidelines_for_Barbituric_Acid_13C4_15N2.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Guidelines_for_Barbituric_Acid_13C4_15N2.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Guidelines_for_Barbituric_Acid_13C4_15N2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Guidelines_for_Barbituric_Acid_13C4_15N2.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_Personal_Protective_Equipment_and_Handling_Guidelines_for_Barbituric_Acid_13C4_15N2.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.benchchem.com/product/b3050215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

Get up work area in a designated, well-ventilated space (e.g., fume hoo@

@ather all necessary equipment and reagents)

Handling

@arefully weigh the solid Tibric acid, avoiding dust generatioa

A
@issolve the compound in the appropriate solveng

A
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Cleanup & Disposal
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A
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Y
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Experimental Workflow for Handling Tibric Acid

Step-by-Step Guidance:
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e Preparation:

o Don PPE: Before entering the laboratory, put on all required personal protective equipment
as detailed in the table above.

o Work Area Setup: Ensure you are working in a well-ventilated area, preferably a chemical
fume hood, to minimize inhalation exposure.[4]

o Gather Materials: Collect all necessary chemicals, glassware, and equipment to avoid
leaving the designated work area during the experiment.

e Handling:

o Weighing: When weighing the solid Tibric acid, use a spatula and handle it gently to avoid
creating dust. Use a balance with a draft shield if available.

o Dissolving: If dissolving the compound, add it slowly to the solvent.

o Performing the Experiment: Conduct all manipulations within the designated and
controlled environment.

e Cleanup and Disposal:

[e]

Decontamination: Clean all surfaces and equipment that may have come into contact with
Tibric acid.

o Waste Management: Segregate waste into appropriate, clearly labeled containers for solid
and liquid hazardous waste. Do not mix Tibric acid waste with incompatible materials.[4]

o Disposal: All waste containing Tibric acid must be disposed of through a licensed
professional waste disposal service.[4] Do not pour down the drain.[2]

o Doffing PPE: Remove PPE carefully to avoid self-contamination. A recommended
sequence is gloves, gown, then eye and face protection.

o Hygiene: Wash hands and face thoroughly with soap and water after handling the
chemical and removing PPE.
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Disposal Plan

The primary method for the disposal of Tibric acid is through an authorized waste
management company. Neutralization may be a possibility for liquid waste streams, but this
should only be performed by trained personnel following a validated standard operating

procedure.

Tibric Acid Waste Generated

Assess Waste Stream
(Solid or Liquid)

Liquid Waste
(e.g., solutions)

Solid Waste
(e.g., contaminated consumables)

Gackage in a labeled, sealed container for solid hazardous wasta @ollect in a labeled, sealed, compatible container for liquid hazardous wast9

(Store in a designated satellite accumulation area)

Arrange for pickup by a licensed waste disposal company
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Logical Flow for Tibric Acid Waste Disposal

Spill Response:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[2]
Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.[2]
Place the spilled material and any contaminated cleaning supplies into a suitable, labeled, and
closed container for disposal.[2]

By adhering to these safety protocols and operational plans, researchers can handle Tibric
acid with confidence, ensuring a safe laboratory environment for themselves and their
colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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